Cas no 66076-78-6 (2,4-Dihydro-5-(4-methylphenyl)-3H-pyrazol-3-one)

2,4-Dihydro-5-(4-methylphenyl)-3H-pyrazol-3-one structure
66076-78-6 structure
Product Name:2,4-Dihydro-5-(4-methylphenyl)-3H-pyrazol-3-one
CAS No:66076-78-6
MF:C10H10N2O
MW:174.199202060699
CID:58428
PubChem ID:13040300
Update Time:2025-04-18

2,4-Dihydro-5-(4-methylphenyl)-3H-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

    • 2,4-Dihydro-5-(4-methylphenyl)-3H-pyrazol-3-one
    • 3-(4-methylphenyl)-1,4-dihydropyrazol-5-one
    • 2,4,6-TRIMETHYLBENZYL MERCAPTAN
    • DTXSID20516037
    • 5-(p-tolyl)-2,4-dihydro-3H-pyrazol-3-one
    • 3-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-5-one
    • 66076-78-6
    • 3-(p-Tolyl)-1H-pyrazol-5(4H)-one
    • SCHEMBL20279531
    • AKOS004121316
    • Inchi: 1S/C10H10N2O/c1-7-2-4-8(5-3-7)9-6-10(13)12-11-9/h2-5H,6H2,1H3,(H,12,13)
    • InChI Key: DDFWVWUTJUSDMK-UHFFFAOYSA-N
    • SMILES: O=C1CC(C2C=CC(C)=CC=2)=NN1

Computed Properties

  • Exact Mass: 174.07900
  • Monoisotopic Mass: 174.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 41.5Ų

Experimental Properties

  • Density: 1.22
  • Refractive Index: 1.624
  • PSA: 41.46000
  • LogP: 0.98340

2,4-Dihydro-5-(4-methylphenyl)-3H-pyrazol-3-one Customs Data

  • HS CODE:2933199090
  • Customs Data:

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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